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Compound of Interest

Compound Name: 2-Cyclopenten-1-OL

Cat. No.: B1584729

An In-depth Technical Guide to 2-Cyclopenten-1-ol: Chemical Properties, Structure, and
Applications

Introduction

2-Cyclopenten-1-ol is a cyclic organic compound that holds significance as a versatile building
block in organic synthesis.[1] Its structure, featuring a five-membered ring containing both a
hydroxyl group and a carbon-carbon double bond, allows for a variety of chemical
transformations.[1] This makes it a valuable precursor for the synthesis of more complex
molecules, including pharmaceuticals and agrochemicals.[1] This technical guide provides a
comprehensive overview of the chemical structure, physicochemical properties, reactivity, and
biological significance of 2-Cyclopenten-1-ol, tailored for researchers and professionals in
drug development.

Chemical Structure and Identifiers

2-Cyclopenten-1-ol is an alcohol with a five-membered carbon ring.[1] The presence of the
hydroxyl group and the double bond makes it a reactive intermediate for various chemical
reactions, such as oxidation, substitution, and dehydration.[1] The compound is chiral, existing
as (R) and (S) enantiomers.

A summary of its key identifiers is presented in Table 1.

Table 1. Chemical Identifiers for 2-Cyclopenten-1-ol
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Identifier Value

IUPAC Name cyclopent-2-en-1-ol[2]
1-Cyclopenten-3-ol, 2-Cyclopentenol, 3-

Synonyms

Hydroxycyclopentene[1][3]

Molecular Formula

CsHsO[1][2][3]

CAS Number 3212-60-0[1][2]

SMILES C1CC(C=C1)0J2] (for the racemic mixture)
INChl=1S/C5H80/c6-5-3-1-2-4-5/h1,3,5-

InChl

6H,2,4H2[1][2]

| INChlKey | PSBABBDEUFNFKJ-UHFFFAOYSA-N[1][2] (for the racemic mixture) |

Physicochemical Properties

2-Cyclopenten-1-ol is typically a colorless to pale yellow liquid with a distinct odor.[1] Its

physical properties are influenced by its cyclic structure and the presence of the hydroxyl

group, which allows for hydrogen bonding.[1] Key quantitative properties are detailed in Table

2.

Table 2. Physicochemical Properties of 2-Cyclopenten-1-ol

Property Value

Molecular Weight 84.12 g/mol [2][4]
Density 0.9815 g/cm? at 20 °C[5]
Boiling Point 140 °C[5]

Melting Point -57.55 °C[5]

Flash Point 42.0 °C[5]

Refractive Index 1.526[5]

Topological Polar Surface Area

20.2 A2[2][4]
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| XLogP3 | 0.6[2][4] |

Reactivity and Synthesis

The chemical reactivity of 2-Cyclopenten-1-ol is dominated by the alcohol and alkene
functional groups. It can undergo oxidation to form the corresponding ketone, 2-cyclopenten-1-
one, a key intermediate in many synthetic pathways.[6] It can also participate in dehydration
and substitution reactions.[1]

Experimental Protocol: Synthesis of 2-Cyclopentenone
via Dehydration

A common and important reaction involving a related precursor is the acid-catalyzed
dehydration of cyclopentenediols to produce 2-cyclopentenone. This protocol illustrates a
fundamental transformation relevant to the chemistry of cyclopentene derivatives.[7]

Objective: To synthesize 2-cyclopentenone from a mixture of cyclopentenediols via acid-
catalyzed dehydration and vacuum distillation.

Materials:

Mixture of cyclopentenediols (100 g, 1.0 mole)[7]

p-toluenesulfonic acid monohydrate (1-2 g)[7]

Methylene chloride (150 ml)[7]

Anhydrous sodium sulfate[7]

Carborundum boiling chips[7]

Equipment:

e 250-ml round-bottomed flask[7]

o Short path vacuum distillation head[7]

o Condenser and 250-ml receiving flask[7]
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 Vigreux column[7]

e Ice bath[7]

 Oil bath or heating mantle[7]
Procedure:

» Place 100 g of the cyclopentenediol mixture and a few boiling chips into the 250-ml round-
bottomed flask.[7]

o Assemble the short path distillation apparatus, cooling the receiving flask in an ice bath.[7]

o Heat the mixture to 50-55 °C. Briefly open the flask to add 1-2 g of p-toluenesulfonic acid
monohydrate.[7]

e Immediately close the system and reduce the pressure to 10-15 mm Hg.[7]

o Continue heating carefully. A mixture of 2-cyclopentenone and water will begin to distill, with
the head temperature maintained between 45°C and 60°C.[7] The flask temperature may be
gradually increased to 150°C to maintain a steady distillation rate.[7]

o Continue the distillation until about 10% of the original material remains in the flask (typically
30-60 minutes).[7]

o Dissolve the distillate in 150 ml of methylene chloride and dry the solution over anhydrous
sodium sulfate.[7]

o Carefully remove the methylene chloride by distillation through a Vigreux column.[7]

 Purify the residue by distillation to collect pure 2-cyclopentenone (b.p. 151-154 °C). The
expected yield is 44-49 g (53-60%).[7]

Biological Significance and Applications

While 2-Cyclopenten-1-ol itself is primarily a synthetic intermediate, its derivatives, particularly
2-cyclopentenones, are of significant interest to drug development professionals. The a,3-
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unsaturated carbonyl group in the cyclopentenone ring is a key structural motif responsible for
a range of biological activities.[8]

Derivatives of 2-cyclopentenone are valuable precursors for antiviral and antitumor drugs.[8]
They have also been identified as inhibitors of the NF-kB (nuclear factor kappa-light-chain-
enhancer of activated B cells) signaling pathway, which imparts anti-inflammatory, anti-
proliferative, immunosuppressive, and antiviral activity.[8] Furthermore, 2-cyclopenten-1-one
has been shown to induce the production of heat shock protein 70 (HSP70), which plays a
cytoprotective role in various human diseases.[9]
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Caption: Logical workflow from 2-Cyclopenten-1-ol to its key biological activities.

Safety and Handling

2-Cyclopenten-1-ol is classified as a flammable liquid and vapor.[4] It is reported to cause skin
and serious eye irritation and may cause respiratory irritation.[4] Standard laboratory safety
precautions should be followed, including the use of personal protective equipment such as
safety goggles, gloves, and a lab coat.[10] Handling should be performed in a well-ventilated
area, and the substance should be kept away from heat, sparks, and open flames.[10]

Conclusion

2-Cyclopenten-1-ol is a foundational cyclic alcohol with well-defined chemical and physical
properties. Its true value for researchers and drug development professionals lies in its role as
a versatile synthetic intermediate. The oxidation of 2-Cyclopenten-1-ol to 2-cyclopentenone
opens a gateway to a class of compounds with significant biological activities, including anti-
inflammatory and antiviral properties, largely through the modulation of pathways like NF-kB
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and the induction of cytoprotective proteins. A thorough understanding of its structure,
reactivity, and safety is essential for its effective application in the synthesis of novel
therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. CAS 3212-60-0: 2-Cyclopenten-1-ol | CymitQuimica [cymitquimica.com]

. 2-Cyclopentene-1-ol | C5H80 | CID 220164 - PubChem [pubchem.ncbi.nim.nih.gov]

. 2-cyclopenten-1-ol | CAS#:6426-28-4 | Chemsrc [chemsrc.com]

. 2-Cyclopenten-1-ol, (S)- | C5H80 | CID 11789128 - PubChem [pubchem.ncbi.nlm.nih.gov]
. echemi.com [echemi.com]

. Cyclopentenone - Wikipedia [en.wikipedia.org]

. Organic Syntheses Procedure [orgsyn.org]

. isca.me [isca.me]

°
© 0] ~ » &) EaN w N -

. researchgate.net [researchgate.net]
e 10. chemicalbook.com [chemicalbook.com]

 To cite this document: BenchChem. [2-Cyclopenten-1-OL chemical properties and structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584729#2-cyclopenten-1-ol-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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